5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide

• IUPAC Name: 5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H10BrClN2O4/c1-22-13-5-2-8(15)6-10(13)14(19)17-12-7-9(18(20)21)3-4-11(12)16/h2-7H,1H3,(H,17,19)
• InChI Key: WEHKQMJQHDTRCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H10BrClN2O4
• Molecular Weight: 385.59 g/mol

Description

5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of bromine, chlorine, and nitro functional groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide typically involves multi-step organic reactions. One common method includes the bromination of 2-methoxybenzoic acid, followed by the introduction of the 2-chloro-5-nitrophenyl group through a coupling reaction. The final step involves the formation of the benzamide linkage under specific reaction conditions, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine).

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction parameters. The scalability of the synthesis process is crucial for industrial applications, and methods such as flow chemistry may be employed to achieve efficient large-scale production.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Oxidation Reactions: The methoxy group can be oxidized to a carboxylic acid under strong oxidative conditions.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in an aprotic solvent like DMSO.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Major Products

Substitution: Formation of derivatives with different functional groups replacing bromine or chlorine.

Reduction: Formation of 5-amino-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide.

Oxidation: Formation of 5-bromo-N-(2-chloro-5-nitrophenyl)-2-carboxybenzamide.

Scientific Research Applications

5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Materials Science: The compound’s unique structural features make it suitable for the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity or protein interactions.

Industrial Applications: The compound is used in the synthesis of advanced polymers and coatings with enhanced properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide depends on its specific application. In medicinal chemistry, it may act by binding to a particular enzyme or receptor, thereby modulating its activity. The presence of the nitro group can facilitate interactions with biological targets through hydrogen bonding or electrostatic interactions. The bromine and chlorine atoms can also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

5-bromo-2-methoxybenzamide: Lacks the 2-chloro-5-nitrophenyl group, resulting in different chemical properties and applications.

N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide: Lacks the bromine atom, which may affect its reactivity and binding properties.

5-bromo-N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide: The position of the nitro group is different, leading to variations in its chemical behavior and applications.

Uniqueness

5-bromo-N-(2-chloro-5-nitrophenyl)-2-methoxybenzamide is unique due to the specific arrangement of its functional groups, which imparts distinct chemical and biological properties